N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide

• IUPAC Name: N-[[1-(2-hydroxyethoxy)cyclopentyl]methyl]-2,1,3-benzothiadiazole-4-sulfonamide
• InChI: InChI=1S/C14H19N3O4S2/c18-8-9-21-14(6-1-2-7-14)10-15-23(19,20)12-5-3-4-11-13(12)17-22-16-11/h3-5,15,18H,1-2,6-10H2
• InChI Key: YSBSGUHMHDAGNT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNS(=O)(=O)C2=CC=CC3=NSN=C32)OCCO
• Molecular Formula: C14H19N3O4S2
• Molecular Weight: 357.5 g/mol

Description

Synthesis Analysis

The synthesis of BTZ based compounds involves varying the donor groups while keeping the BTZ acceptor group the same. This allows for systematic modification of the photocatalyst’s optoelectronic and photophysical properties.

Molecular Structure Analysis

The molecular structure of BTZ based compounds is characterized by the presence of a BTZ motif, which acts as an electron acceptor.

Chemical Reactions Analysis

These compounds have been validated using a Minisci-type decarboxylative alkylation of electron deficient heteroarenes as a test reaction under both batch and continuous flow conditions.

Physical And Chemical Properties Analysis

BTZ based compounds exhibit high stability, high porosity, and high fluorescence performance. They also have a rich electron-deficient unit in the pore channel, making them an ideal platform for sensing electron-rich molecules.

Mechanism of Action

The mechanism of action of these compounds is based on their ability to act as electron donor-acceptor (D-A) systems.

Future Directions

Future research could focus on the potential use of BTZ based compounds as visible-light organophotocatalysts. Additionally, their use as fluorescent sensors for selective sensing of various compounds could be explored.